Cas no 954082-32-7 (4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide
• CAS No: 954082-32-7
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5515011
• Update Time: 2025-06-07

4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

• Inchi： 1S/C18H19FN2O3S/c1-2-18(22)21-11-3-4-13-12-15(7-10-17(13)21)20-25(23,24)16-8-5-14(19)6-9-16/h5-10,12,20H,2-4,11H2,1H3
• InChI Key： XMCBWKHSUHDFCU-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)CC)(=O)=O)=CC=C(F)C=C1

Additional information on 4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 954082-32-7)

The compound 4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide (CAS No. 954082-32-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its tetrahydroquinoline core and sulfonamide functional group, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its fluoro-substituted benzene moiety, which often enhances metabolic stability and binding affinity in pharmaceutical agents.

In recent years, the demand for sulfonamide derivatives has surged due to their versatility in drug design. The 1-propanoyl side chain in this molecule further diversifies its reactivity, making it a valuable intermediate for synthesizing more complex structures. Given the growing interest in small-molecule inhibitors and kinase-targeted therapies, this compound aligns well with current trends in precision medicine. Its CAS No. 954082-32-7 serves as a critical identifier for researchers sourcing high-purity materials for experimental studies.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide?" Preliminary studies suggest its relevance in modulating protein-protein interactions, particularly in inflammatory pathways. Additionally, its fluorinated aromatic ring may contribute to improved bioavailability, a key consideration in modern drug development. These attributes make it a compelling candidate for further investigation in oncology and autoimmune disease research.

From a synthetic chemistry perspective, the tetrahydroquinoline scaffold is renowned for its pharmacological properties. The incorporation of a sulfonamide group enhances hydrogen-bonding capabilities, which can improve target engagement. This compound’s propanoyl modification also offers a strategic handle for further derivatization, enabling the exploration of structure-activity relationships (SAR). Such features are highly sought after in fragment-based drug discovery, where modular building blocks are essential for optimizing lead compounds.

Another trending topic in the scientific community is the role of fluorine in drug design. The presence of a 4-fluoro substituent in this molecule aligns with the broader industry focus on fluorinated pharmaceuticals, which account for a significant portion of FDA-approved drugs. Researchers often query: "How does fluorination impact the physicochemical properties of sulfonamide-containing compounds?" In this context, CAS No. 954082-32-7 serves as an exemplary case study for understanding these effects.

Beyond its chemical attributes, this compound’s nomenclature and structural complexity highlight the importance of accurate database indexing. Laboratories relying on high-throughput screening (HTS) prioritize well-characterized molecules like this to minimize false positives. Its IUPAC name and CAS registry number ensure unambiguous identification across global chemical inventories, facilitating collaborative research efforts.

In conclusion, 4-fluoro-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzene-1-sulfonamide represents a multifaceted tool for advancing drug discovery. Its intersection with hot topics such as fluorine chemistry, kinase inhibition, and bioisosteric replacement strategies underscores its relevance in contemporary science. As the pharmaceutical industry continues to explore novel chemical entities, compounds like this will remain at the forefront of innovation.